Cas no 1629892-69-8 (2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-methylpropanenitrile)

• Product Name: 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-methylpropanenitrile
• CAS No: 1629892-69-8
• MF: C₈H₁₀BrN₃
• MW: 228.08910036087
• CID: 5794527
• PubChem ID: 118690478
• Update Time: 2023-12-26

2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1921437
• SCHEMBL17473335
• 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-methylpropanenitrile
• MWBUOVZCSHRKSL-UHFFFAOYSA-N
• 1629892-69-8

• Inchi： 1S/C8H10BrN3/c1-8(2,5-10)6-4-7(9)11-12(6)3/h4H,1-3H3
• InChI Key： MWBUOVZCSHRKSL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C#N)(C)C)N(C)N=1

Computed Properties

• Exact Mass: 227.00581g/mol
• Monoisotopic Mass: 227.00581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 41.6Ų